Cas no 5326-92-1 (3-methylbutyl 2-chloroacetate)
3-Methylbutyl 2-chloroacetate is a chloroacetate ester derived from 3-methyl-1-butanol (isoamyl alcohol) and chloroacetic acid. This compound is characterized by its clear, colorless to pale yellow appearance and a distinctive ester-like odor. It is primarily used as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of the reactive chloroacetyl group enables its use in alkylation and esterification reactions. Its solubility in common organic solvents, such as ethanol and ether, enhances its utility in laboratory and industrial applications. The compound should be handled with care due to its potential irritant properties. Storage under inert conditions is recommended to maintain stability.
3-methylbutyl 2-chloroacetate structure
Product name:3-methylbutyl 2-chloroacetate
3-methylbutyl 2-chloroacetate Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, 2-chloro-,3-methylbutyl ester
- 3-methylbutyl 2-chloroacetate
- 3-Methylbutyl chloroacetate
- Acetic acid, chloro-, 3-methylbutyl ester
- Isopentyl chloroacetate
- NS00045453
- NSC 4085
- Chloroacetic acid 3-methylbutyl ester
- NSC4085
- chloro-acetic acid isopentyl ester
- NSC-4085
- SCHEMBL2035002
- 5376-92-1
- AKOS006283794
- EINECS 226-207-8
- Chloroacetic acid, 3-methylbutyl ester
- DTXSID30967834
- 5326-92-1
- UZQBACINTKFBSX-UHFFFAOYSA-N
- AI3-03062
- Isopentyl chloroacetate #
-
- Inchi： InChI=1S/C7H13ClO2/c1-6(2)3-4-10-7(9)5-8/h6H,3-5H2,1-2H3
- InChI Key： UZQBACINTKFBSX-UHFFFAOYSA-N
- SMILES： CC(C)CCOC(=O)CCl
Computed Properties
- Exact Mass: 164.06049
- Monoisotopic Mass: 164.0604073g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 102
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: nothing
- Topological Polar Surface Area: 26.3Ų
- Surface Charge: 0
- Tautomer Count: nothing
Experimental Properties
- PSA: 26.3
- LogP: 1.81450
3-methylbutyl 2-chloroacetate Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M295168-250mg |
3-methylbutyl 2-chloroacetate |
5326-92-1 | 250mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M295168-2.5g |
3-methylbutyl 2-chloroacetate |
5326-92-1 | 2.5g |
$ 340.00 | 2022-06-04 | ||
| TRC | M295168-500mg |
3-methylbutyl 2-chloroacetate |
5326-92-1 | 500mg |
$ 95.00 | 2022-06-04 |
3-methylbutyl 2-chloroacetate Related Literature
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Chih-Chia Cheng,Wei-Ling Lin,Zhi-Sheng Liao,Chih-Wei Chu,Jyun-Jie Huang,Shan-You Huang,Wen-Lu Fan Polym. Chem., 2017,8, 7469-7474
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Weizhen Yao,Yulin Meng,Xianglin Liu,Zhanguo Wang CrystEngComm, 2021,23, 2360-2366
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Y. S. Liu,X. Zhang,X. F. Yang,X. K. Hong,J. F. Feng,M. S. Si,X. F. Wang Phys. Chem. Chem. Phys., 2015,17, 10462-10467
-
Hannah James,Brendan J. Kennedy,Thomas A. Whittle,Maxim Avdeev Dalton Trans., 2014,43, 17085-17089
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acid derivatives
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acid derivatives
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:5326-92-1)3-methylbutyl chloroacetate
Purity:99%
Quantity:200KG
Price ($):Inquiry